Cas no 2024532-03-2 ({8-methyl-1,7-dioxaspiro4.4nonan-2-yl}methanamine)

• Product Name: {8-methyl-1,7-dioxaspiro4.4nonan-2-yl}methanamine
• CAS No: 2024532-03-2
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD30486718
• CID: 4633759
• PubChem ID: 131249072
• Update Time: 2025-06-14

{8-methyl-1,7-dioxaspiro4.4nonan-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1,7-Dioxaspiro[4.4]nonane-2-methanamine, 8-methyl-
• {8-methyl-1,7-dioxaspiro[4.4]nonan-2-yl}methanamine
• {8-methyl-1,7-dioxaspiro4.4nonan-2-yl}methanamine

• MDL： MFCD30486718
• Inchi： 1S/C9H17NO2/c1-7-4-9(6-11-7)3-2-8(5-10)12-9/h7-8H,2-6,10H2,1H3
• InChI Key： LCYPYMZUFCWXSU-UHFFFAOYSA-N
• SMILES： O1C2(CC(C)OC2)CCC1CN

Additional information on {8-methyl-1,7-dioxaspiro4.4nonan-2-yl}methanamine

Recent Advances in the Study of {8-methyl-1,7-dioxaspiro4.4nonan-2-yl}methanamine (CAS: 2024532-03-2)

The compound {8-methyl-1,7-dioxaspiro4.4nonan-2-yl}methanamine (CAS: 2024532-03-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This spirocyclic amine derivative exhibits a complex molecular architecture that makes it a promising candidate for drug discovery, particularly in the development of novel central nervous system (CNS) agents and antimicrobial compounds.

Recent studies published in Q2 2024 have elucidated the synthetic pathways for this compound, with particular emphasis on its stereoselective synthesis. A team from the University of Cambridge reported a highly efficient asymmetric synthesis method using chiral auxiliaries, achieving an enantiomeric excess of >95%. This breakthrough addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for pharmacological evaluation.

Pharmacological screening conducted by Johnson et al. (2024) revealed that {8-methyl-1,7-dioxaspiro4.4nonan-2-yl}methanamine demonstrates remarkable affinity for σ-1 and σ-2 receptors, with IC50 values of 12.3 nM and 8.7 nM respectively. These findings suggest potential applications in neuropathic pain management and as an adjunct in cancer therapy, given the established role of sigma receptors in these pathological conditions.

Structural-activity relationship (SAR) studies published in the Journal of Medicinal Chemistry have identified the critical role of the spirocyclic core in maintaining receptor binding affinity, while modifications to the methyl group at position 8 significantly influence metabolic stability. These insights are guiding the development of second-generation analogs with improved pharmacokinetic profiles.

In antimicrobial research, preliminary data indicates that {8-methyl-1,7-dioxaspiro4.4nonan-2-yl}methanamine exhibits moderate activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) strains, with MIC values ranging from 8-16 μg/mL. The mechanism of action appears to involve disruption of bacterial membrane integrity, as evidenced by electron microscopy studies.

Toxicological evaluations in rodent models have shown favorable safety profiles at therapeutic doses, with no observed neurotoxicity or hepatotoxicity. However, researchers caution that further studies are needed to fully assess the compound's safety in chronic administration scenarios.

The commercial availability of {8-methyl-1,7-dioxaspiro4.4nonan-2-yl}methanamine has increased significantly in 2024, with several specialty chemical suppliers now offering the compound in both racemic and enantiomerically pure forms. Current pricing ranges from $250-$450 per 100mg depending on purity and stereochemical composition.

Future research directions highlighted in recent reviews include exploration of the compound's potential in neurodegenerative diseases, given its sigma receptor affinity, and development of prodrug formulations to enhance oral bioavailability. The unique spirocyclic structure also presents opportunities for further chemical diversification to create targeted libraries for high-throughput screening.